ethyl (2-{[4-(2,3-dimethylphenoxy)butanoyl]amino}-1,3-thiazol-4-yl)acetate

• IUPAC Name: ethyl 2-[2-[4-(2,3-dimethylphenoxy)butanoylamino]-1,3-thiazol-4-yl]acetate
• InChI: InChI=1S/C19H24N2O4S/c1-4-24-18(23)11-15-12-26-19(20-15)21-17(22)9-6-10-25-16-8-5-7-13(2)14(16)3/h5,7-8,12H,4,6,9-11H2,1-3H3,(H,20,21,22)
• InChI Key: HLKASYIGUVHRNA-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC1=CSC(=N1)NC(=O)CCCOC2=CC=CC(=C2C)C
• Molecular Formula: C19H24N2O4S
• Molecular Weight: 376.5 g/mol

Description

Ethyl (2-{[4-(2,3-dimethylphenoxy)butanoyl]amino}-1,3-thiazol-4-yl)acetate, also known as DMBA-ET, is a synthetic compound that has been used in scientific research to investigate its biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of ethyl (2-{[4-(2,3-dimethylphenoxy)butanoyl]amino}-1,3-thiazol-4-yl)acetate is not fully understood. However, it has been suggested that ethyl (2-{[4-(2,3-dimethylphenoxy)butanoyl]amino}-1,3-thiazol-4-yl)acetate may inhibit the activity of certain enzymes involved in cancer cell growth and inflammation. Additionally, ethyl (2-{[4-(2,3-dimethylphenoxy)butanoyl]amino}-1,3-thiazol-4-yl)acetate may modulate the levels of certain neurotransmitters involved in anxiety and depression.
Biochemical and Physiological Effects:
ethyl (2-{[4-(2,3-dimethylphenoxy)butanoyl]amino}-1,3-thiazol-4-yl)acetate has been shown to have various biochemical and physiological effects. In cancer cells, ethyl (2-{[4-(2,3-dimethylphenoxy)butanoyl]amino}-1,3-thiazol-4-yl)acetate can induce cell cycle arrest and apoptosis. Inflammation can be reduced by ethyl (2-{[4-(2,3-dimethylphenoxy)butanoyl]amino}-1,3-thiazol-4-yl)acetate through inhibition of pro-inflammatory cytokines and chemokines. In animal models, ethyl (2-{[4-(2,3-dimethylphenoxy)butanoyl]amino}-1,3-thiazol-4-yl)acetate has been shown to have anxiolytic and anti-depressant effects.

Advantages and Limitations for Lab Experiments

Ethyl (2-{[4-(2,3-dimethylphenoxy)butanoyl]amino}-1,3-thiazol-4-yl)acetate has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it has been shown to have low toxicity in animal models. However, one limitation of ethyl (2-{[4-(2,3-dimethylphenoxy)butanoyl]amino}-1,3-thiazol-4-yl)acetate is its relatively low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research on ethyl (2-{[4-(2,3-dimethylphenoxy)butanoyl]amino}-1,3-thiazol-4-yl)acetate. One area of interest is investigating its potential use as a therapeutic agent for cancer and inflammatory diseases. Additionally, further research could be done to elucidate the exact mechanism of action of ethyl (2-{[4-(2,3-dimethylphenoxy)butanoyl]amino}-1,3-thiazol-4-yl)acetate. Finally, studies could be conducted to investigate the potential use of ethyl (2-{[4-(2,3-dimethylphenoxy)butanoyl]amino}-1,3-thiazol-4-yl)acetate as an anxiolytic and anti-depressant agent.

Scientific Research Applications

Ethyl (2-{[4-(2,3-dimethylphenoxy)butanoyl]amino}-1,3-thiazol-4-yl)acetate has been used in various scientific research studies to investigate its potential therapeutic effects. One study found that ethyl (2-{[4-(2,3-dimethylphenoxy)butanoyl]amino}-1,3-thiazol-4-yl)acetate can inhibit the growth of cancer cells in vitro and in vivo. Another study showed that ethyl (2-{[4-(2,3-dimethylphenoxy)butanoyl]amino}-1,3-thiazol-4-yl)acetate can reduce inflammation in a mouse model of rheumatoid arthritis. Additionally, ethyl (2-{[4-(2,3-dimethylphenoxy)butanoyl]amino}-1,3-thiazol-4-yl)acetate has been investigated for its potential use as an anti-anxiety and anti-depressant agent.